1-{3-oxo-3-[2-(3-phenylpropyl)-4-morpholinyl]propyl}-2-azepanone

• IUPAC Name: 1-[3-oxo-3-[2-(3-phenylpropyl)morpholin-4-yl]propyl]azepan-2-one
• InChI: InChI=1S/C22H32N2O3/c25-21-12-5-2-6-14-23(21)15-13-22(26)24-16-17-27-20(18-24)11-7-10-19-8-3-1-4-9-19/h1,3-4,8-9,20H,2,5-7,10-18H2
• InChI Key: VUYHSFABVWXASM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=O)N(CC1)CCC(=O)N2CCOC(C2)CCCC3=CC=CC=C3
• Molecular Formula: C22H32N2O3
• Molecular Weight: 372.5 g/mol

Description

1-{3-oxo-3-[2-(3-phenylpropyl)-4-morpholinyl]propyl}-2-azepanone, also known as MORPH, is a chemical compound that has gained attention in scientific research for its potential therapeutic applications.

Mechanism of Action

1-{3-oxo-3-[2-(3-phenylpropyl)-4-morpholinyl]propyl}-2-azepanone exerts its effects through its interaction with various receptors in the body, including the mu-opioid receptor, the delta-opioid receptor, and the kappa-opioid receptor. This compound also interacts with the N-methyl-D-aspartate (NMDA) receptor and the alpha-adrenergic receptor. The exact mechanism of action of this compound is still being studied, but it is believed to involve the modulation of neurotransmitter release and the inhibition of intracellular signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in the body. It has been shown to increase the release of dopamine, serotonin, and norepinephrine, which are neurotransmitters involved in mood regulation and pain perception. This compound has also been shown to have analgesic effects, which make it a potential candidate for pain management. Additionally, this compound has been shown to have anti-inflammatory effects, which may make it a potential candidate for the treatment of inflammatory conditions.

Advantages and Limitations for Lab Experiments

One advantage of using 1-{3-oxo-3-[2-(3-phenylpropyl)-4-morpholinyl]propyl}-2-azepanone in lab experiments is its potency and specificity. This compound has been shown to have high affinity for the mu-opioid receptor, which makes it a useful tool for studying the role of this receptor in various physiological processes. However, one limitation of using this compound in lab experiments is its potential for abuse and addiction. Therefore, caution must be taken when using this compound in research settings.

Future Directions

There are several future directions for research on 1-{3-oxo-3-[2-(3-phenylpropyl)-4-morpholinyl]propyl}-2-azepanone. One direction is to further study its potential therapeutic applications in cancer, cardiovascular disease, and neurological disorders. Another direction is to study its potential for abuse and addiction, and to develop strategies for mitigating these risks. Additionally, further studies are needed to understand the exact mechanism of action of this compound and its interactions with various receptors in the body. Finally, there is a need for the development of new and more efficient synthesis methods for this compound.

Synthesis Methods

1-{3-oxo-3-[2-(3-phenylpropyl)-4-morpholinyl]propyl}-2-azepanone can be synthesized using a multi-step process that involves the reaction of 3-phenylpropanal with morpholine, followed by the condensation of the resulting product with 2-azepanone. The final step involves the oxidation of the intermediate product with potassium permanganate to yield this compound.

Scientific Research Applications

1-{3-oxo-3-[2-(3-phenylpropyl)-4-morpholinyl]propyl}-2-azepanone has been studied for its potential therapeutic applications in various fields, including cancer, cardiovascular disease, and neurological disorders. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In cardiovascular disease research, this compound has been shown to have vasodilatory effects and improve blood flow. In neurological disorder research, this compound has been shown to have neuroprotective effects and improve cognitive function.